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(R)-Gyramide A Hydrochloride (R)-Gyramide A Hydrochloride (R)-Gyramide A is a bacterial DNA gyrase inhibitor that disrupts supercoiling activity with an IC50 value of 3.3 µM. It does not affect the closely related enzyme topoisomerase IV. (R)-Gyramide A demonstrates antibacterial activity against E. coli, P. aeruginosa, and S. enterica (MICs range from 10-80 µM).
Brand Name: Vulcanchem
CAS No.: 1793050-70-0
VCID: VC0161220
InChI: InChI=1S/C21H27FN2O3S.ClH/c1-15(2)27-20-8-5-17(6-9-20)13-24-11-10-19(14-24)23-28(25,26)21-12-18(22)7-4-16(21)3;/h4-9,12,15,19,23H,10-11,13-14H2,1-3H3;1H/t19-;/m1./s1
SMILES: CC1=C(C=C(C=C1)F)S(=O)(=O)NC2CCN(C2)CC3=CC=C(C=C3)OC(C)C.Cl
Molecular Formula: C21H28ClFN2O3S
Molecular Weight: 443

(R)-Gyramide A Hydrochloride

CAS No.: 1793050-70-0

Cat. No.: VC0161220

Molecular Formula: C21H28ClFN2O3S

Molecular Weight: 443

* For research use only. Not for human or veterinary use.

(R)-Gyramide A Hydrochloride - 1793050-70-0

Specification

Description (R)-Gyramide A is a bacterial DNA gyrase inhibitor that disrupts supercoiling activity with an IC50 value of 3.3 µM. It does not affect the closely related enzyme topoisomerase IV. (R)-Gyramide A demonstrates antibacterial activity against E. coli, P. aeruginosa, and S. enterica (MICs range from 10-80 µM).
CAS No. 1793050-70-0
Molecular Formula C21H28ClFN2O3S
Molecular Weight 443
IUPAC Name 5-fluoro-2-methyl-N-[(3R)-1-[(4-propan-2-yloxyphenyl)methyl]pyrrolidin-3-yl]benzenesulfonamide;hydrochloride
Standard InChI InChI=1S/C21H27FN2O3S.ClH/c1-15(2)27-20-8-5-17(6-9-20)13-24-11-10-19(14-24)23-28(25,26)21-12-18(22)7-4-16(21)3;/h4-9,12,15,19,23H,10-11,13-14H2,1-3H3;1H/t19-;/m1./s1
Standard InChI Key LLHBXQVGBTVEDP-FSRHSHDFSA-N
SMILES CC1=C(C=C(C=C1)F)S(=O)(=O)NC2CCN(C2)CC3=CC=C(C=C3)OC(C)C.Cl

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